Cas no 1186310-96-2 (6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one)

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one structure
1186310-96-2 structure
Product Name:6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one
CAS No:1186310-96-2
MF:C15H13IN2O3
MW:396.179795980453
MDL:MFCD12922826
CID:1070747
PubChem ID:329772252
Update Time:2025-04-20

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
    • 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido-[2,3-b][1,4]oxazin-2(3H)-one
    • 6-iodo-1-[(4-methoxyphenyl)methyl]pyrido[2,3-b][1,4]oxazin-2-one
    • 6-Iodo-1-[(4-methoxyphenyl)methyl]-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
    • CS-0081706
    • D74387
    • 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
    • DTXSID30674137
    • AKOS015853789
    • MFCD12922826
    • 1186310-96-2
    • 6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one
    • MDL： MFCD12922826
    • Inchi： 1S/C15H13IN2O3/c1-20-11-4-2-10(3-5-11)8-18-12-6-7-13(16)17-15(12)21-9-14(18)19/h2-7H,8-9H2,1H3
    • InChI Key： LBZVLEPWTWGEBF-UHFFFAOYSA-N
    • SMILES： IC1=CC=C2C(=N1)OCC(N2CC1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 395.99700
  • Monoisotopic Mass: 395.99709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 51.7Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 603.3±55.0 °C at 760 mmHg
  • Flash Point: 318.6±31.5 °C
  • PSA: 51.66000
  • LogP: 2.68540
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM364171-250mg
6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-[2,3-b][1,4]oxazin-2(3h)-one
 1186310-96-2 95%
250mg
 $322 2022-06-14
Chemenu
CM364171-1g
6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-[2,3-b][1,4]oxazin-2(3h)-one
 1186310-96-2 95%
1g
 $802 2022-06-14
ChemScence
CS-0081706-1g
6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
 1186310-96-2
1g
 $720.0 2022-04-28
Matrix Scientific
048484-250mg
6-Iodo-1-(4-methoxybenzyl)-1H-pyrido-[2,3-b][1,4]oxazin-2(3H)-one
 1186310-96-2
250mg
 $342.00 2021-06-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
ADE001251-1G
6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
 1186310-96-2
1g
 ¥10696.47 2023-11-11
abcr
AB263639-1 g
6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
 1186310-96-2
1g
 €891.00 2023-04-27
TRC
I708598-25mg
6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-[2,3-b][1,4]oxazin-2(3h)-one
 1186310-96-2
25mg
 $190.00 2023-05-18
TRC
I708598-50mg
6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-[2,3-b][1,4]oxazin-2(3h)-one
 1186310-96-2
50mg
 $305.00 2023-05-18
TRC
I708598-100mg
6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-[2,3-b][1,4]oxazin-2(3h)-one
 1186310-96-2
100mg
 $471.00 2023-05-18
TRC
I708598-250mg
6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-[2,3-b][1,4]oxazin-2(3h)-one
 1186310-96-2
250mg
 $821.00 2023-05-18

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Related Literature

Related Categories

1186310-96-2 (6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one) Related Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk